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Compound of Interest

Compound Name: ST-193

Cat. No.: B1663846

FOR IMMEDIATE USE BY RESEARCH AND DRUG DEVELOPMENT PROFESSIONALS

This document provides essential safety and logistical guidance for the handling of ST-193, a
potent broad-spectrum arenavirus inhibitor. Adherence to these protocols is critical to ensure a
safe laboratory environment and the integrity of your research.

Hazard Identification and GHS Classification

ST-193 hydrochloride is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) with the following hazards:

o Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
o Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[1]
Signal Word: Warning
Hazard Statements:
e H302: Harmful if swallowed.

e H410: Very toxic to aquatic life with long lasting effects.
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

e P330: Rinse mouth.[1]

e P391: Collect spillage.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling ST-193.

Protection Type Specific Equipment

Rationale

) Safety goggles with side-
Eye Protection )
shields

Protects against splashes and
dust.

Hand Protection Protective gloves (e.g., nitrile)

Prevents skin contact.

) Impervious clothing (laboratory
Body Protection

Protects against contamination

coat) of personal clothing.
Required when handling the
Respiratory Protection Suitable respirator powder form to avoid

inhalation.

Data sourced from DC Chemicals Safety Data Sheet.[1]

Handling and Storage Protocols
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Proper handling and storage are crucial for maintaining the stability of ST-193 and ensuring
laboratory safety.

Handling:

Avoid inhalation of dust and aerosols.[1]

Prevent contact with eyes and skin.[1]

Use only in well-ventilated areas, preferably within a chemical fume hood.[1]

Do not eat, drink, or smoke in areas where ST-193 is handled.[1]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Short-term (powder): -20°C[1]

Long-term (in solvent): -80°C[1]

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Continue rinsing for at least 15

minutes. Seek medical attention.[1]

Remove contaminated clothing and shoes.
) Rinse skin thoroughly with large amounts of
Skin Contact . o
water. Seek medical attention if irritation

develops.[1]

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.[1]
) Do NOT induce vomiting. Wash out mouth with
Ingestion

water. Seek immediate medical attention.[1]

Safety Equipment: An accessible safety shower and eye wash station must be available in the
immediate vicinity of where ST-193 is handled.[1]

Disposal Plan

Dispose of ST-193 and its containers in accordance with all local, state, and federal
regulations.

e Unused Product: Dispose of as hazardous waste at an approved waste disposal plant.[1]

o Contaminated Materials: Any materials that have come into contact with ST-193 should be
treated as hazardous waste and disposed of accordingly.

o Environmental Precaution: Avoid release to the environment. Collect any spillage.[1]

Experimental Protocols and Data
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ST-193 is a potent inhibitor of arenavirus entry.[2][3][4] Its efficacy has been demonstrated
against several arenaviruses.

In Vitro Antiviral Activity of ST-193

Virus IC50 (nM)
Guanarito 0.44[2][3][4]
Junin 0.62[2][3][4]
Lassa 1.412][3][4]
Machupo 3.1[2][3][4]
Lassa (pseudotype) 1.6[2][5]
Junin (pseudotype) 0.2 - 12[2][5]
Machupo (pseudotype) 0.2 - 12[2][5]
Guanarito (pseudotype) 0.2 - 12[2][5]
Sabia (pseudotype) 0.2 - 12[2][5]

Methodology for Pseudovirus Inhibition Assay:

e Pseudovirus Production: Generate lentiviral pseudotypes incorporating the envelope
glycoprotein (GP) of the arenavirus of interest. A common method involves co-transfecting
HEK293T cells with a plasmid encoding the viral GP, a lentiviral backbone plasmid (e.g.,
expressing luciferase for reporter assays), and a plasmid encoding the necessary lentiviral
packaging proteins.

o Cell Culture: Plate target cells (e.g., Vero cells) in a 96-well plate and allow them to adhere.

o Compound Dilution: Prepare a serial dilution of ST-193 in an appropriate solvent (e.g.,
DMSO) and then in cell culture media.

« Infection: Add the diluted ST-193 to the target cells, followed by the addition of the
pseudovirus.
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 Incubation: Incubate the plates for a period sufficient for viral entry and reporter gene
expression (e.g., 48-72 hours).

o Data Analysis: Measure the reporter gene activity (e.g., luciferase activity) to quantify the
level of infection. Calculate the IC50 value, which is the concentration of ST-193 that inhibits
50% of the viral infection compared to a vehicle control.

In Vivo Efficacy in a Guinea Pig Model for Lassa Fever:

o Study Design: Strain 13 guinea pigs were infected with a lethal dose of Lassa virus (Josiah
strain).[6] Treatment groups received either ST-193 (25 or 80 mg/kg), ribavirin (25 mg/kg), or
a vehicle control via intraperitoneal injection daily for 14 days.[6]

e Results:
o The survival rate for the ST-193 treated group was 62.5%.[6]
o The survival rate for both the ribavirin and vehicle control groups was 0%.[6]

o ST-193 treatment led to a 2-3 log reduction in viremia.[6]

Visualized Workflows and Pathways

Handling and Personal Protective Equipment (PPE) Workflow
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ST-193 Handling and PPE Workflow
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Caption: A workflow for the safe handling of ST-193, from preparation to post-handling

procedures.

Arenavirus Entry Inhibition by ST-193
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Caption: The proposed mechanism of ST-193, which inhibits arenavirus entry by blocking
membrane fusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Comprehensive Handling
Protocols for ST-193]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663846#personal-protective-equipment-for-
handling-st-193]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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